Cas no 212576-02-8 (2-amino-2-cyclohexylacetic acid hydrochloride)

• Product Name: 2-amino-2-cyclohexylacetic acid hydrochloride
• CAS No: 212576-02-8
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 4638835
• Update Time: 2025-10-29

2-amino-2-cyclohexylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Cyclohexylglycine hydrochloride
• 2-amino-2-cyclohexylacetic Acid hydrochloride
• 2-amino-2-cyclohexylacetic acid hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c10-8(11)6-9-7-4-2-1-3-5-7;/h7,9H,1-6H2,(H,10,11);1H
• InChI Key： QVQWXSBOYDWWPU-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1CCCCC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-cyclohexylacetic acid hydrochloride

Introduction to 2-amino-2-cyclohexylacetic acid hydrochloride (CAS No. 212576-02-8)

2-amino-2-cyclohexylacetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 212576-02-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both an amino group and a cyclohexyl substituent makes it a versatile intermediate, facilitating various synthetic pathways in medicinal chemistry.

The molecular structure of 2-amino-2-cyclohexylacetic acid hydrochloride consists of a cyclohexyl ring attached to an acetic acid moiety, with the amino group further functionalized by a hydrochloride salt. This configuration imparts specific physicochemical properties, including solubility and stability, which are critical factors in pharmaceutical formulations. The compound’s ability to act as a building block in the synthesis of more complex molecules has made it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have enhanced the understanding of how 2-amino-2-cyclohexylacetic acid hydrochloride interacts with biological targets. Studies have shown that the compound’s structural features can modulate enzyme activity and receptor binding, making it a promising candidate for developing small-molecule drugs. For instance, its cyclohexyl group provides steric hindrance that can optimize binding affinity, while the amino group allows for further derivatization to achieve desired pharmacological effects.

One of the most compelling aspects of 2-amino-2-cyclohexylacetic acid hydrochloride is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and inflammation. By serving as a precursor in the development of protease inhibitors, this compound contributes to the design of molecules that can selectively inhibit pathological enzyme activity without affecting normal cellular functions. Recent research has highlighted its potential in creating next-generation antiviral and anti-inflammatory agents.

The hydrochloride form of 2-amino-2-cyclohexylacetic acid hydrochloride enhances its pharmacokinetic profile by improving solubility and bioavailability. This is particularly important for oral and parenteral drug delivery systems, where solubility directly impacts therapeutic efficacy. The compound’s stability under various storage conditions also makes it suitable for industrial-scale production, ensuring consistency in pharmaceutical manufacturing processes.

Investigations into the biological activity of 2-amino-2-cyclohexylacetic acid hydrochloride have revealed its potential as an antioxidant agent. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in aging and various chronic diseases. The compound’s ability to scavenge ROS and modulate oxidative pathways suggests its utility in developing therapies for conditions such as neurodegenerative disorders and cardiovascular diseases. Preliminary in vitro studies have demonstrated promising results, indicating that further exploration is warranted.

The synthesis of 2-amino-2-cyclohexylacetic acid hydrochloride involves multi-step organic reactions that highlight its synthetic versatility. Researchers have employed various methodologies, including asymmetric synthesis and catalytic hydrogenation, to achieve high yields and enantiopurity. These synthetic strategies not only facilitate the production of the compound but also provide insights into innovative approaches for constructing complex molecular architectures in drug discovery.

The growing interest in 2-amino-2-cyclohexylacetic acid hydrochloride has led to collaborations between academic institutions and pharmaceutical companies aiming to explore its therapeutic potential. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models. These studies are expected to provide valuable data for designing clinical trials targeting specific indications such as cancer therapy, infectious diseases, and metabolic disorders.

The regulatory landscape for 2-amino-2-cyclohexylacetic acid hydrochloride is evolving alongside advancements in drug development practices. Regulatory agencies are increasingly recognizing the importance of intermediates like this one in fostering innovation. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards, reinforcing its reliability as a pharmaceutical intermediate.

Future directions in research on 2-amino-2-cyclohexylacetic acid hydrochloride include exploring its role in combinatorial therapy regimens. By pairing this compound with other therapeutic agents, researchers aim to enhance treatment outcomes through synergistic effects. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high efficiency.

In conclusion, 2-amino-2-cyclohexylacetic acid hydrochloride (CAS No. 212576-02-8) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and functional utility. Its applications span multiple therapeutic areas, from protease inhibition to antioxidant therapy, underscoring its importance as a pharmacological building block. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly vital role in the development of innovative treatments for human health.